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Compound of Interest

Compound Name: C13-113-tetra-tail

Cat. No.: B11927680

Essential Safety and Handling Guide for C13-
133-Tetra-Tail

Disclaimer: This document provides essential safety and handling guidelines for C13-113-tetra-
tail based on its classification as a cationic lipid-like compound used in laboratory and drug
development settings.[1] As a specific Safety Data Sheet (SDS) is not publicly available, these
recommendations are derived from best practices for handling similar research-grade
chemicals.[2][3] Always consult your institution's Environmental Health and Safety (EHS)
department for protocols specific to your location and application.

Introduction to C13-113-Tetra-Tail

C13-113-tetra-tail is a cationic lipid-like compound characterized by a polar amino alcohol
head group and four hydrophobic carbon-13 tails.[1] Like similar molecules such as C13-112-
tetra-tail and C13-113-tri-tall, it is classified as an ionizable lipid.[4] These compounds are
primarily used in the formulation of lipid nanoparticles (LNPs) for the in-vitro and in-vivo delivery
of anionic substrates, including siRNA, mRNA, and cytotoxic proteins. Due to its role as a
delivery vehicle for biologically active molecules, all handling procedures must prioritize the
prevention of accidental exposure.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to minimize exposure during the handling of C13-

113-tetra-tail. The required level of protection depends on the scale of the operation and the
potential for splashing or aerosolization.

Table 1: PPE Requirements for Handling C13-113-Tetra-Tail

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/product/b11927680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE Specifications & Notes
Minimum Requirement: ANSI
) ) Z87.1 approved safety
Safety Glasses with Side
) ) glasses. Recommended:
Eyes/Face Shields or Chemical Splash _
Chemical splash goggles for
Goggles. ] )
any procedure involving
liquids.
Required when there is a
significant risk of splashes or
sprays, such as during large-
Face Shield pray J g
volume transfers or vortexing
open tubes. Must be worn over
safety glasses or goggles.
Double-gloving is
recommended. Nitrile gloves
are standard for providing
Hand Chemical-Resistant Gloves splash protection against a
ands
(Disposable) wide range of chemicals.
Always check the
manufacturer's compatibility
chart.
A standard lab coat is required
Body Laboratory Coat to protect skin and personal

clothing.

Chemical-Resistant Apron or

Recommended when handling

larger quantities (>100 mL) to

Gown provide an additional barrier
against spills and splashes.
Feet Closed-Toe Shoes

Full-coverage, non-permeable
shoes are mandatory in any
laboratory setting where

chemicals are handled.

Respiratory

Not typically required for small-

scale use in a well-ventilated

A NIOSH-approved respirator

may be necessary if there is a
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area. risk of aerosol generation and
the work cannot be conducted
in a fume hood. Consult your

EHS department.

Operational Plan: Step-by-Step Handling Protocol

Following a systematic workflow is essential for safely handling C13-113-tetra-tail from receipt
to disposal.

Experimental Protocol: General Handling Workflow

o Preparation: Designate a specific, uncluttered area for handling the compound. Ensure a
chemical spill kit is readily accessible.

e Donning PPE: Before handling the primary container, put on all required PPE as specified in
Table 1.

e Chemical Handling:

o Conduct all manipulations of C13-113-tetra-tail within a certified chemical fume hood or in
a well-ventilated area to minimize inhalation exposure.

o When weighing the solid form, use a balance inside a fume hood or a vented balance
safety enclosure.

o For reconstitution or dilution, add solvent slowly to the lipid to avoid splashing.

e Post-Handling:

[¢]

Securely cap the primary container.

[¢]

Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol), followed
by a general-purpose cleaner.

[¢]

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by
gown/apron, face shield/goggles, and finally, lab coat.
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o Wash hands thoroughly with soap and water after removing PPE.
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Caption: Workflow for Safe Handling of C13-113-Tetra-Tail.

Disposal Plan

All materials contaminated with C13-113-tetra-tail must be treated as hazardous chemical
waste. Improper disposal, such as discarding in regular trash or pouring down the drain, is

prohibited.
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Table 2: Disposal Guidelines for C13-113-Tetra-Tail Waste

Waste Type Container Disposal Procedure
Includes contaminated gloves,
] weigh boats, pipette tips, and
] Labeled, sealed plastic bag or .
Solid Waste ) paper towels. Place in a
container. _
designated hazardous waste
container.
Includes unused solutions and
solvent rinses. The container
o Labeled, leak-proof, screw-cap  must be compatible with the
Liquid Waste )
container. solvents used. Keep the
container closed when not in
use.
Puncture-resistant sharps Includes contaminated needles
Sharps Waste

container.

and syringes.

Empty Containers

Original container.

Triple-rinse the empty
container with a suitable
solvent. Collect the rinsate as
hazardous liquid waste.
Deface the original label and
dispose of the container as
instructed by your EHS

department.

Experimental Protocol: Waste Segregation and Disposal

o Segregation: Keep solid, liquid, and sharps waste streams separate. Do not mix

incompatible waste types in the same container.

o Labeling: Affix a "Hazardous Waste" label to every waste container. The label must clearly

identify the contents (e.g., "C13-113-tetra-tail in Ethanol"), the associated hazards, and the

date of accumulation.
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o Storage: Store waste containers in a designated satellite accumulation area that is under the

control of laboratory personnel. Use secondary containment (e.g., a plastic tub) to catch any
potential leaks.

o Pickup: Schedule a hazardous waste pickup with your institution's EHS department. Do not
allow waste to accumulate for extended periods.
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Caption: Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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